Cas no 90203-77-3 (1-Azabicyclo[3.2.1]octane,4-methyl-)

• Product Name: 1-Azabicyclo[3.2.1]octane,4-methyl-
• CAS No: 90203-77-3
• MF: C₈H₁₅N
• MW: 125.211402177811
• CID: 798124
• Update Time: 2024-02-02

1-Azabicyclo[3.2.1]octane,4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[3.2.1]octane,4-methyl-
• 1-Azabicyclo[3.2.1]octane,4-methyl-(7CI)
• 4-methyl-1-azabicyclo[3.2.1]octane
• 6-METHYL-1-AZABICYCLO[3.2.1]OCTANE
• 1-Azabicyclo[3.2.1]octane, 4-methyl-

• Inchi： 1S/C8H15N/c1-7-2-4-9-5-3-8(7)6-9/h7-8H,2-6H2,1H3
• InChI Key： JLTPSZOAYIXRRI-UHFFFAOYSA-N
• SMILES： N12CC(CC1)C(C)CC2

Computed Properties

• Exact Mass: 125.12
• Monoisotopic Mass: 125.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2A^2

Experimental Properties

• Density: 0.95±0.1 g/cm3(Predicted)
• Boiling Point: 72-74 °C(Press: 30 Torr)
• pka: 10.53±0.40(Predicted)